Cas no 13015-87-7 (5'-Adenylic acid,monoanhydride with acetic acid (6CI,8CI,9CI))

5'-Adenylic acid,monoanhydride with acetic acid (6CI,8CI,9CI) Properties

Names and Identifiers

• 5'-Adenylic acid,monoanhydride with acetic acid (6CI,8CI,9CI)
• [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] acetate
• acetyl adenylate
• 5'-Adenylic acid, monoanhydride with acetic acid
• 5'-O-[(acetyloxy)(hydroxy)phosphoryl]adenosine
• Acetyl amp
• 5'-acetylphosphoadenosine
• 5'-Adenylic acid acetyl ester
• 5'-Adenylic acid acetic anhydride
• Acetic acid (adenosine 5'-phosphoric acid)anhydride
• 13015-87-7
• Acetyladenylate
• 5'-O-[acetoxy(hydroxy)phosphoryl]adenosine
• 6R9
• CHEBI:37666
• (acetyloxy)({[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy})phosphinic acid
• [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] acetate
• DTXSID60156370
• Q27104422
• C05993
• [[(2~{R},3~{S},4~{R},5~{R})-5-(6-aminopurin-9-yl)-3,4-bis(oxidanyl)oxolan-2-yl]methoxy-oxidanyl-phosphoryl] ethanoate
• SCHEMBL1332848
• +Expand

• InChIKey： UBPVOHPZRZIJHM-WOUKDFQISA-N
• Inchi： InChI=1S/C12H16N5O8P/c1-5(18)25-26(21,22)23-2-6-8(19)9(20)12(24-6)17-4-16-7-10(13)14-3-15-11(7)17/h3-4,6,8-9,12,19-20H,2H2,1H3,(H,21,22)(H2,13,14,15)/t6-,8-,9-,12-/m1/s1
• SMILES： CC(OP(OC[C@H]1O[C@@H](N2C=NC3C(=NC=NC2=3)N)[C@H](O)[C@@H]1O)(O)=O)=O

Computed Properties

• Exact Mass: 389.07378
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 6
• Monoisotopic Mass: 389.07364948g/mol
• Heavy Atom Count: 26
• Complexity: 584
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.9
• Topological Polar Surface Area: 192Ų

Experimental Properties

• PSA: 192.14